Cas no 1361650-30-7 (5,2',3',6'-Tetrachlorobiphenyl-2-ethanone)

5,2',3',6'-Tetrachlorobiphenyl-2-ethanone is a chlorinated biphenyl derivative with a ketone functional group, offering utility as an intermediate in organic synthesis and specialized chemical applications. Its polychlorinated structure provides stability and reactivity for further functionalization, making it valuable in research and industrial processes. The compound’s defined chlorination pattern ensures consistent performance in reactions such as nucleophilic substitution or coupling. Its purity and structural specificity make it suitable for analytical standards or exploratory studies in environmental chemistry, given its relevance to polychlorinated biphenyl (PCB) research. Proper handling is essential due to potential hazards associated with chlorinated aromatics.

5,2',3',6'-Tetrachlorobiphenyl-2-ethanone structure

1361650-30-7 structure

Product Name:5,2',3',6'-Tetrachlorobiphenyl-2-ethanone

CAS No:1361650-30-7

MF:C₁₄H₈Cl₄O

MW:334.024720191956

CID:4995784

Update Time:2025-06-14

5,2',3',6'-Tetrachlorobiphenyl-2-ethanone Chemical and Physical Properties

Names and Identifiers

- 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone
- Inchi： 1S/C14H8Cl4O/c15-9-2-1-8(5-6-19)10(7-9)13-11(16)3-4-12(17)14(13)18/h1-4,6-7H,5H2
- InChI Key： JBWHSQYIQLZIOL-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C1C=C(C=CC=1CC=O)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 312
XLogP3: 5.3
Topological Polar Surface Area: 17.1

5,2',3',6'-Tetrachlorobiphenyl-2-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011005491-250mg	5,2',3',6'-Tetrachlorobiphenyl-2-ethanone	1361650-30-7	97%	250mg	494.40 USD	2021-07-05
Alichem	A011005491-500mg	5,2',3',6'-Tetrachlorobiphenyl-2-ethanone	1361650-30-7	97%	500mg	823.15 USD	2021-07-05
Alichem	A011005491-1g	5,2',3',6'-Tetrachlorobiphenyl-2-ethanone	1361650-30-7	97%	1g	1,490.00 USD	2021-07-05

5,2',3',6'-Tetrachlorobiphenyl-2-ethanone Related Literature

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Additional information on 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone

Research Briefing on 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone (CAS: 1361650-30-7): Recent Advances and Applications

In recent years, the compound 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone (CAS: 1361650-30-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chlorinated biphenyl derivative has shown potential in various applications, including drug development, environmental toxicology, and synthetic chemistry. This briefing aims to summarize the latest research findings and highlight the compound's unique properties and potential uses.

The synthesis and characterization of 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone have been extensively studied, with recent advancements focusing on optimizing its yield and purity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structural integrity. Additionally, computational modeling has provided insights into its electronic and steric properties, which are crucial for understanding its reactivity and interactions with biological targets.

One of the most promising areas of research involves the compound's potential as a precursor in the synthesis of novel pharmaceuticals. Its chlorinated biphenyl core offers a unique scaffold for designing molecules with enhanced bioactivity. Recent studies have explored its use in developing inhibitors for specific enzymes implicated in inflammatory and metabolic disorders. Preliminary in vitro assays have demonstrated moderate to high inhibitory activity, warranting further investigation.

Environmental toxicology studies have also examined the ecological impact of 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone. As a chlorinated compound, its persistence and potential bioaccumulation raise concerns. However, recent findings suggest that its degradation pathways, when exposed to specific microbial communities, could mitigate its environmental footprint. These insights are valuable for assessing its safety and regulatory status.

In conclusion, 5,2',3',6'-Tetrachlorobiphenyl-2-ethanone (CAS: 1361650-30-7) represents a versatile compound with significant potential in both pharmaceutical and environmental applications. Ongoing research is expected to uncover further opportunities for its use, while addressing challenges related to synthesis scalability and environmental safety. This briefing underscores the importance of continued exploration and collaboration across disciplines to fully realize its benefits.